5-ethyl-3-(3-hydroxyphenyl)-2-mercapto-6-methylthieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 5-ethyl-3-(3-hydroxyphenyl)-6-methyl-2-sulfanylidene-1H-thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C15H14N2O2S2/c1-3-11-8(2)21-13-12(11)14(19)17(15(20)16-13)9-5-4-6-10(18)7-9/h4-7,18H,3H2,1-2H3,(H,16,20)
• InChI Key: FROCXPCPWIGDJW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(SC2=C1C(=O)N(C(=S)N2)C3=CC(=CC=C3)O)C
• Molecular Formula: C15H14N2O2S2
• Molecular Weight: 318.4 g/mol

Description

5-ethyl-3-(3-hydroxyphenyl)-2-mercapto-6-methylthieno[2,3-d]pyrimidin-4(3H)-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound is a thienopyrimidine derivative, and it has shown promising results in preclinical studies as a potent inhibitor of certain enzymes and receptors.

Mechanism of Action

The mechanism of action of 5-ethyl-3-(3-hydroxyphenyl)-2-mercapto-6-methylthieno[2,3-d]pyrimidin-4(3H)-one involves the inhibition of the targeted enzymes and receptors. The thienopyrimidine ring system of the compound binds to the active site of the enzyme or receptor, preventing its normal function. This inhibition leads to an increase in the concentration of certain neurotransmitters, such as acetylcholine and serotonin, which are involved in various physiological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the specific enzyme or receptor that is targeted. Inhibition of acetylcholinesterase and butyrylcholinesterase leads to an increase in the concentration of acetylcholine, which is involved in the transmission of nerve impulses. This effect can improve cognitive function and memory and is the basis for the treatment of Alzheimer's disease. Inhibition of monoamine oxidase leads to an increase in the concentration of serotonin and other monoamine neurotransmitters, which can improve mood and is the basis for the treatment of depression.

Advantages and Limitations for Lab Experiments

The advantages of using 5-ethyl-3-(3-hydroxyphenyl)-2-mercapto-6-methylthieno[2,3-d]pyrimidin-4(3H)-one in lab experiments include its potent activity, selectivity, and ease of synthesis. However, there are also limitations to its use, including its potential toxicity, low solubility, and limited stability.

Future Directions

There are several future directions for the research and development of 5-ethyl-3-(3-hydroxyphenyl)-2-mercapto-6-methylthieno[2,3-d]pyrimidin-4(3H)-one. One potential direction is the modification of the compound to improve its solubility, stability, and selectivity. Another direction is the investigation of its potential applications in the treatment of other neurological disorders, such as Huntington's disease and schizophrenia. Finally, the development of a delivery system for the compound, such as a nanoparticle or liposome, could improve its efficacy and reduce its toxicity.

Scientific Research Applications

5-ethyl-3-(3-hydroxyphenyl)-2-mercapto-6-methylthieno[2,3-d]pyrimidin-4(3H)-one has been extensively studied for its potential applications in various fields of research. In medicinal chemistry, this compound has shown promising results as a potent inhibitor of certain enzymes and receptors, including acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. These enzymes are involved in various physiological processes and are targets for the treatment of several neurological disorders, including Alzheimer's disease, Parkinson's disease, and depression.